Benzenesulfonyl chloride, 4-[5-[4-(dimethylamino)phenyl]-2-oxazolyl]-

Dapoxyl sulfonyl chloride (4-{5-[4-(dimethylamino)phenyl]-1,3-oxazol-2-yl}benzene-1-sulfonyl chloride) is a premium amine-reactive fluorescent probe and derivatization reagent. Featuring an electron-donating dimethylamino group conjugated through an oxazole ring to an electron-withdrawing sulfonyl chloride, it functions as a highly efficient intramolecular charge transfer (ICT) fluorophore. In procurement and assay design, it is primarily selected for its massive Stokes shift, intense solvatochromic behavior, and exceptional absorptivity compared to legacy reagents like dansyl chloride. These properties make it a critical building block for high-sensitivity HPLC trace amine analysis, the synthesis of environment-sensitive biological probes, and the development of polarity-responsive smart materials .

Substituting Dapoxyl sulfonyl chloride with legacy in-class alternatives severely compromises assay performance. Dansyl chloride, the most common amine-reactive sulfonyl chloride, suffers from a low molar extinction coefficient, which fundamentally limits the analytical sensitivity and limit of detection (LOD) in trace chromatographic applications . Dabsyl chloride, while possessing a high extinction coefficient, is primarily a colorimetric reagent and lacks the strong fluorescent emission required for high-contrast imaging or fluorometric detection. Furthermore, standard fluorophores like fluorescein or rhodamine lack the extreme environment-sensitive (solvatochromic) 'turn-on' fluorescence exhibited by the Dapoxyl core. Using generic tags in protein-binding or lipid-partitioning assays results in high aqueous background noise, whereas Dapoxyl remains virtually non-fluorescent in water until it enters a hydrophobic microenvironment .

Superior Absorptivity for Trace Amine Detection

For trace analysis of low molecular weight amines and peptides, the absorptivity of the derivatization tag directly dictates the analytical sensitivity. Dapoxyl sulfonyl chloride derivatives exhibit a molar extinction coefficient of approximately 26,000 cm⁻¹M⁻¹. In direct comparison, the industry-standard dansyl chloride yields sulfonamides with an extinction coefficient of only ~4,000 cm⁻¹M⁻¹ . This 6.5-fold increase in light absorption translates to significantly brighter fluorescence and proportionally lower limits of detection (LOD) in HPLC and capillary electrophoresis workflows.

Procuring Dapoxyl sulfonyl chloride allows analytical laboratories to achieve much lower detection limits for trace amines without upgrading their optical detection hardware.

Massive Stokes Shift for Background Autofluorescence Reduction

Optical interference from Rayleigh scattering and biological autofluorescence is a primary failure point in complex sample analysis. Dapoxyl sulfonyl chloride overcomes this via an exceptionally large Stokes shift of up to ~200 nm, typically exciting at ~370 nm and emitting around 550-580 nm depending on the solvent . This is substantially larger than the Stokes shifts of conventional fluorophores like fluorescein (~25 nm) and even outperforms dansyl chloride (~150 nm). The wide spectral separation ensures that the emission signal is completely isolated from the excitation source and endogenous sample fluorescence.

A larger Stokes shift drastically improves the signal-to-noise ratio in complex biological matrices, reducing false positives and background interference.

Solvatochromic 'Turn-On' Fluorescence for Wash-Free Assays

Dapoxyl derivatives are highly solvatochromic, meaning their fluorescence quantum yield and emission wavelength are strictly dependent on the polarity of their microenvironment. While Dapoxyl sulfonamides exhibit equal or greater quantum yields compared to dansyl derivatives in organic solvents, they display virtually zero fluorescence in aqueous environments . This binary 'turn-on' behavior upon transitioning from water to a hydrophobic pocket (e.g., a protein binding site or lipid membrane) enables the design of wash-free, real-time binding assays that cannot be achieved with constitutively fluorescent tags.

Procuring this solvatochromic reagent is essential for developing homogeneous (wash-free) assays for protein-protein interactions and kinase activity.

High-Sensitivity Pre-Column HPLC Derivatization

Due to its 26,000 cm⁻¹M⁻¹ extinction coefficient, Dapoxyl sulfonyl chloride is the preferred reagent for the pre-column derivatization of amino acids, biogenic amines, and polyamines. It allows analytical chemists to push the limits of detection in HPLC and capillary electrophoresis well beyond what is possible with dansyl chloride .

Synthesis of Environment-Sensitive Biosensors

Leveraging its extreme solvatochromism and large Stokes shift, this compound is used as a precursor to synthesize custom fluorescent probes. When attached to peptides or ligands, the Dapoxyl moiety acts as a reporter for protein folding, kinase-driven protein-protein interactions, and conformational changes, lighting up only when buried in a hydrophobic binding pocket [1].

Polarity-Responsive Hydrogels and Smart Materials

The amine-reactive sulfonyl chloride group allows for easy covalent integration into polyamine matrices or hydrogels. The resulting materials exhibit shifts in emission wavelength and intensity in response to changes in relative humidity or local polarity, serving as solid-state optical sensors [2].